N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide

• Molecular Formula: C17H19ClN4S
• Molecular Weight: 346.9 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C17H19ClN4S/c1-13-14(18)5-4-6-15(13)20-17(23)22-11-9-21(10-12-22)16-7-2-3-8-19-16/h2-8H,9-12H2,1H3,(H,20,23)
• InChI Key: FGMCJMDGJQHGCR-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=S)N2CCN(CC2)C3=CC=CC=N3

Description

N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide, also known as ML218, is a small molecule compound that has been extensively studied for its potential therapeutic properties. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide is not fully understood. However, it is believed to act through the modulation of the activity of ion channels, specifically the KCNQ2/3 potassium channels. These channels are involved in the regulation of neuronal excitability and are important targets for the development of new drugs for the treatment of various neurological and psychiatric disorders.
Biochemical and Physiological Effects
N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has also been shown to reduce the activity of nociceptive neurons in animal models of pain. Additionally, N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to reduce anxiety-like behavior in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide for lab experiments is its high potency and selectivity for the KCNQ2/3 potassium channels. This makes it an ideal tool for studying the role of these channels in various biological processes. However, one of the limitations of N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide is its poor solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide. One potential direction is the development of new analogs with improved solubility and pharmacokinetic properties. Another potential direction is the investigation of the role of KCNQ2/3 potassium channels in various neurological and psychiatric disorders, such as epilepsy and schizophrenia. Additionally, the potential therapeutic effects of N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide in various disease models should be further explored.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide involves the reaction of 3-chloro-2-methylphenyl isothiocyanate with 4-(2-pyridinyl)piperazine in the presence of a base. The resulting product is then purified using column chromatography. This method has been successfully used to produce N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide in high yields and with high purity.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory effects in various animal models of inflammation, including acute lung injury, sepsis, and arthritis. N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has also been shown to have analgesic effects in animal models of pain, including neuropathic pain and inflammatory pain. Additionally, N-(3-chloro-2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to have anxiolytic effects in animal models of anxiety.